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Compound of Interest

Compound Name: Bromanil

Cat. No.: B121756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bromanil (CAS No. 488-48-2),

also known as Tetrabromo-1,4-benzoquinone. This document details its chemical, physical, and

spectroscopic properties; provides information on commercial suppliers; outlines key

experimental protocols for its synthesis and application; and illustrates its mechanism of action

as a photosynthetic inhibitor.

Core Properties of Bromanil
Bromanil is a halogenated p-benzoquinone derivative. Its chemical structure and properties

make it a subject of interest in various fields, including organic synthesis, materials science,

and biochemistry.

Chemical & Physical Properties
The fundamental chemical and physical properties of Bromanil are summarized in the table

below, providing a quick reference for experimental planning and safety assessments.
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Property Value Citations

CAS Number 488-48-2 [1]

Molecular Formula C₆Br₄O₂ [2]

Molecular Weight 423.68 g/mol [2]

IUPAC Name
2,3,5,6-tetrabromocyclohexa-

2,5-diene-1,4-dione
[1]

Synonyms

Tetrabromo-1,4-benzoquinone,

Tetrabromo-p-benzoquinone,

p-Bromanil

[1][3]

Appearance Yellow crystalline powder [4][5]

Melting Point 292-294 °C (lit.) [4][6]

Boiling Point 340.5 °C (Predicted) [4][7]

Density ~3.127 g/cm³ (Predicted) [4][7]

Solubility

Insoluble in water; Slightly

soluble in Acetone, DMSO;

Soluble in hot Toluene.

[7][8]

Stability Light sensitive. [7]

Spectroscopic Properties
Spectroscopic data is crucial for the identification and characterization of Bromanil. Due to its

symmetrical structure and lack of hydrogen atoms, a ¹H NMR spectrum is not applicable.
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Spectrum Type Data and Conditions Citations

¹³C NMR

A spectrum is available from

suppliers like Sigma-Aldrich.

Due to the molecule's

symmetry, a single signal for

the carbonyl carbons and a

single signal for the bromine-

substituted carbons are

expected.

[1]

FT-IR

Spectra have been recorded

using techniques such as KBr

wafer and ATR-Neat.

Characteristic peaks would

include C=O and C=C

stretching frequencies typical

for quinone structures.

[1]

UV-Vis

UV-Vis spectra are available.

Quinone structures typically

exhibit characteristic

absorptions in the UV and

visible range corresponding to

n→π* and π→π* transitions.

[1]

Mass Spec.

The mass spectrum shows a

characteristic isotopic pattern

for a molecule containing four

bromine atoms. The top peak

is observed at m/z 424.

[1]

Experimental Protocols
This section provides detailed methodologies for the synthesis of Bromanil and a general

protocol for its application as an oxidizing agent in organic synthesis.

Synthesis of Bromanil via Bromination
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Bromanil can be prepared by the direct bromination of p-benzoquinone.[7] The following

protocol is a representative procedure based on analogous electrophilic substitution reactions.

Materials:

p-Benzoquinone

Elemental Bromine (Br₂)

Glacial Acetic Acid

Ice bath

Filtration apparatus

Recrystallization solvent (e.g., ethanol or acetic acid)

Procedure:

In a flask, dissolve p-benzoquinone in a minimal amount of glacial acetic acid.

Cool the solution in an ice bath to below 20°C.

Slowly add a stoichiometric amount (4 equivalents) of elemental bromine to the solution with

vigorous stirring. Maintain the temperature below 20°C throughout the addition.

As the reaction proceeds, the product, Bromanil, will begin to precipitate from the solution.

After the complete addition of bromine, continue stirring the mixture in the ice bath for an

additional 30-60 minutes to ensure the reaction goes to completion.

Collect the crude Bromanil crystals by vacuum filtration.

Wash the collected solid with cold 50% aqueous ethanol to remove unreacted bromine and

other impurities.

Purify the crude product by recrystallization from a suitable solvent like glacial acetic acid or

ethanol to yield pure, yellow crystalline Bromanil.
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Application as an Oxidizing Agent (General Protocol)
Bromanil, like other quinones, can act as an oxidizing agent, particularly in the

dehydrogenation of substrates. It functions as an electron acceptor. While specific protocols

are highly substrate-dependent, a general procedure for the oxidation of a sensitive alcohol is

outlined below.

Materials:

Substrate (e.g., a benzylic or allylic alcohol)

Bromanil (1.0 - 1.2 equivalents)

Anhydrous, non-polar solvent (e.g., Dichloromethane, Toluene)

Inert atmosphere (Nitrogen or Argon)

Magnetic stirrer and heating mantle/oil bath

Standard workup and purification supplies (e.g., silica gel for chromatography)

Procedure:

Dissolve the alcohol substrate in the chosen anhydrous solvent in a flask under an inert

atmosphere.

Add Bromanil to the solution in a single portion.

Stir the reaction mixture at room temperature or heat gently (e.g., 40-80°C) while monitoring

the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature. The reduced form of

bromanil (tetrabromohydroquinone) may precipitate and can be removed by filtration.

Wash the filtrate with an aqueous solution of a mild reducing agent (e.g., sodium thiosulfate)

to remove any remaining Bromanil, followed by a brine wash.

Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).
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Filter off the drying agent and concentrate the solvent under reduced pressure.

Purify the resulting crude product (aldehyde or ketone) by flash column chromatography on

silica gel.

Mechanism of Action: Inhibition of Photosynthesis
Bromanil is a known inhibitor of photosynthetic electron transport. It primarily acts on

Photosystem II (PSII) by functioning as an artificial electron acceptor, intercepting the flow of

electrons and disrupting the production of ATP and NADPH.[5][9]

The diagram below illustrates the linear electron transport chain in photosynthesis and the

specific point of inhibition by Bromanil. In a normal process, light energy excites electrons in

PSII, which are then transferred from the primary acceptor (Pheophytin) to a bound

plastoquinone molecule at the Qₐ site, and then to a second, mobile plastoquinone at the Qᵦ

site. Bromanil competes with and displaces the native plastoquinone from the Qᵦ binding site

on the D1 protein of PSII.[7] By accepting electrons but not participating in the subsequent

protonation and transport steps, it effectively blocks the electron transport chain.
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Workflow: Bromanil Inhibition of Photosynthetic Electron Transport Chain
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Caption: Inhibition of the photosynthetic electron transport chain by Bromanil.
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Commercial Suppliers
Bromanil is available from various chemical suppliers, typically with purities of 98% or higher.

When sourcing, always request a certificate of analysis for lot-specific data.

Supplier Available Purity/Grades Citations

Santa Cruz Biotechnology ≥98% [2]

TCI America >98.0% [10][11][12]

Fisher Scientific ≥98.0% [10]

LGC Standards Research Grade [13]

iChemical Research Grade [4]

ChemicalBook Various [5]

Shanghai Acmec Biochemical Research Grade

ChemBK Various [7]

Disclaimer: This list is not exhaustive and does not represent an endorsement of any particular

supplier.

Safety Information
Bromanil is an irritant. It is classified as causing skin irritation (H315) and serious eye irritation

(H319). It may also cause respiratory irritation.[1]

Precautionary Measures:

Handling: Use in a well-ventilated area or with local exhaust ventilation. Avoid generating

dust.

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-

shields or goggles, and a lab coat. A dust respirator should be used if ventilation is

inadequate.
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Storage: Store in a tightly closed container in a cool, dark place, away from oxidizing agents.

Store below +30°C.[7]

Always consult the latest Safety Data Sheet (SDS) from your supplier before handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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